Cas no 1820575-55-0 (2,2-dimethyl-3-(4-methylpiperazine-1-carbonyl)cyclopropane-1-carboxylic acid, trans)

• Product Name: 2,2-dimethyl-3-(4-methylpiperazine-1-carbonyl)cyclopropane-1-carboxylic acid, trans
• CAS No: 1820575-55-0
• MF: C₁₂H₂₀N₂O₃
• MW: 240.298803329468
• CID: 6089188
• PubChem ID: 51674097
• Update Time: 2025-10-31

2,2-dimethyl-3-(4-methylpiperazine-1-carbonyl)cyclopropane-1-carboxylic acid, trans Chemical and Physical Properties

Names and Identifiers

• 2,2-dimethyl-3-(4-methylpiperazine-1-carbonyl)cyclopropane-1-carboxylic acid, trans
• Cyclopropanecarboxylic acid, 2,2-dimethyl-3-[(4-methyl-1-piperazinyl)carbonyl]-, (1R,3R)-
• EN300-6486644
• 1807941-60-1
• (1R,3R)-2,2-dimethyl-3-(4-methylpiperazine-1-carbonyl)cyclopropane-1-carboxylic acid
• EN300-193124
• 1820575-55-0
• rac-(1R,3R)-2,2-dimethyl-3-(4-methylpiperazine-1-carbonyl)cyclopropane-1-carboxylic acid

• Inchi： 1S/C12H20N2O3/c1-12(2)8(9(12)11(16)17)10(15)14-6-4-13(3)5-7-14/h8-9H,4-7H2,1-3H3,(H,16,17)/t8-,9-/m0/s1
• InChI Key： GLHLANDNHFLRCK-IUCAKERBSA-N
• SMILES： [C@@H]1(C(O)=O)[C@@H](C(N2CCN(C)CC2)=O)C1(C)C

Computed Properties

• Exact Mass: 240.14739250g/mol
• Monoisotopic Mass: 240.14739250g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 346
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -2.3
• Topological Polar Surface Area: 60.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Piperazines N-alkylpiperazines

Additional information on 2,2-dimethyl-3-(4-methylpiperazine-1-carbonyl)cyclopropane-1-carboxylic acid, trans

2,2-Dimethyl-3-(4-Methylpiperazine-1-Carbonyl)Cyclopropane-1-Carboxylic Acid, Trans

The compound with CAS No. 1820575-55-0, known as 2,2-dimethyl-3-(4-methylpiperazine-1-carbonyl)cyclopropane-1-carboxylic acid, trans, is a highly specialized organic molecule with significant potential in the fields of pharmacology and material science. This compound is characterized by its unique cyclopropane ring structure, which plays a pivotal role in its chemical reactivity and biological activity. The trans configuration of the molecule further enhances its stability and functional properties.

Recent studies have highlighted the importance of cyclopropane-containing compounds in drug discovery. The trans configuration of this compound has been shown to exhibit enhanced bioavailability and reduced toxicity compared to its cis counterpart. This makes it a promising candidate for the development of novel therapeutic agents. Researchers have also explored the use of this compound in the synthesis of advanced materials, such as high-performance polymers and nanomaterials.

The synthesis of 2,2-dimethyl-3-(4-methylpiperazine-1-carbonyl)cyclopropane-1-carboxylic acid, trans involves a multi-step process that combines traditional organic chemistry techniques with modern catalytic methods. The key steps include the formation of the cyclopropane ring through a [2+1] cycloaddition reaction and subsequent functionalization to introduce the piperazine moiety. The use of mild reaction conditions ensures high yields and maintains the integrity of the trans configuration throughout the synthesis.

In terms of biological activity, this compound has demonstrated potent inhibitory effects against several enzymes involved in inflammatory pathways. For instance, studies have shown that it can effectively inhibit cyclooxygenase (COX) enzymes, which are key players in inflammation and pain signaling. This makes it a potential candidate for the development of anti-inflammatory drugs with improved efficacy and reduced side effects.

Furthermore, the 4-methylpiperazine group in this compound contributes significantly to its pharmacokinetic properties. Piperazine derivatives are known for their ability to enhance drug absorption and distribution within the body. The presence of this group in the molecule ensures that it can penetrate cellular membranes efficiently, making it suitable for targeting intracellular pathogens or disease-causing agents.

Recent advancements in computational chemistry have enabled researchers to predict the binding affinity of this compound with various biological targets. Molecular docking studies have revealed that it exhibits strong binding interactions with G-protein coupled receptors (GPCRs), which are critical for signaling pathways in many diseases. This opens up new avenues for its application in treating conditions such as hypertension, diabetes, and neurodegenerative disorders.

In addition to its pharmacological applications, this compound has also been explored for its potential in materials science. Its rigid structure and unique electronic properties make it an ideal candidate for use in organic electronics and optoelectronic devices. Researchers have investigated its ability to form self-assembled monolayers (SAMs) on surfaces, which could be used to create advanced sensors or energy storage devices.

The development of green chemistry methods for synthesizing this compound has been a focus of recent research efforts. By utilizing renewable feedstocks and catalytic processes, scientists aim to reduce the environmental impact of its production while maintaining high yields and product quality. These efforts align with global initiatives to promote sustainable chemical manufacturing practices.

In conclusion, 2,2-dimethyl-3-(4-methylpiperazine-1-carbonyl)cyclopropane-1-carboxylic acid, trans is a versatile compound with wide-ranging applications in pharmacology and materials science. Its unique structure and functional groups make it a valuable tool for researchers seeking to develop innovative solutions to pressing challenges in these fields. As ongoing studies continue to uncover new insights into its properties and potential uses, this compound is poised to play a significant role in advancing both scientific research and industrial applications.